Cas no 2034316-47-5 (N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-6-(propan-2-yloxy)pyridine-3-carboxamide)

• Product Name: N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-6-(propan-2-yloxy)pyridine-3-carboxamide
• CAS No: 2034316-47-5
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 6520613
• PubChem ID: 122163000
• Update Time: 2025-10-12

N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-6-(propan-2-yloxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-6-(propan-2-yloxy)pyridine-3-carboxamide
• F6574-0289
• N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}-6-(propan-2-yloxy)pyridine-3-carboxamide
• 2034316-47-5
• N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-6-isopropoxynicotinamide
• N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]-6-propan-2-yloxypyridine-3-carboxamide
• AKOS032469816

• Inchi： 1S/C18H18N4O3/c1-12(2)25-16-4-3-13(9-21-16)18(23)22-10-15-17(20-7-6-19-15)14-5-8-24-11-14/h3-9,11-12H,10H2,1-2H3,(H,22,23)
• InChI Key： RFFMCNDTLMZSAH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CN=1)C(NCC1C(C2=COC=C2)=NC=CN=1)=O)C(C)C

Computed Properties

• Exact Mass: 338.13789045g/mol
• Monoisotopic Mass: 338.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 90.1Ų

Additional information on N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-6-(propan-2-yloxy)pyridine-3-carboxamide

N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-6-(propan-2-yloxy)pyridine-3-carboxamide: A Comprehensive Overview

The compound N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-6-(propan-2-yloxy)pyridine-3-carboxamide, identified by the CAS number 2034316-47-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a pyridine ring, a pyrazine ring, and a furan moiety, all interconnected through specific functional groups. The presence of these heterocyclic rings and substituents makes it a promising candidate for exploring novel chemical reactions and bioactive properties.

Recent studies have highlighted the importance of such multi-ring systems in drug discovery. The pyridine and pyrazine rings are known for their ability to form hydrogen bonds and participate in π-interactions, which are crucial for molecular recognition in biological systems. Additionally, the furan group introduces electron-donating properties, enhancing the molecule's reactivity and stability. These features make the compound an ideal subject for investigating its potential as a pharmacophore in medicinal chemistry.

The synthesis of this compound involves a series of well-defined steps, including nucleophilic substitutions, condensation reactions, and oxidation processes. Researchers have employed various strategies to optimize the yield and purity of the product, often leveraging modern catalytic techniques and green chemistry principles. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high product quality.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. This suggests its potential as an anti-inflammatory agent. Furthermore, studies on its cytotoxicity against cancer cell lines have shown promising results, indicating its potential role in anticancer therapy.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness for industrial production. However, advancements in asymmetric synthesis and continuous-flow chemistry are addressing these limitations, paving the way for large-scale manufacturing.

From an environmental standpoint, the compound's biodegradability and ecotoxicological profile are under investigation to ensure its safe use in pharmaceutical formulations. Early findings suggest that it has a favorable environmental footprint compared to similar compounds.

In conclusion, the compound N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-6-(propan-2-yloxy)pyridine-3-carboxamide represents a fascinating intersection of organic synthesis and pharmacology. Its unique structure offers numerous opportunities for further research into its chemical properties and therapeutic applications.